Cas no 1282252-23-6 (Methyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate)

• Product Name: Methyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate
• CAS No: 1282252-23-6
• MF: C₁₁H₇F₂NO₃
• MW: 239.174989938736
• CID: 5697038
• PubChem ID: 22017510
• Update Time: 2025-05-20

Methyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• STL134914
• AKOS005745109
• BS-4473
• methyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate
• SCHEMBL2905641
• 1282252-23-6
• methyl 6,7-difluoro-4-oxo-1H-quinoline-2-carboxylate
• CS-0334573
• methyl6,7-difluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate
• 2-Quinolinecarboxylic acid, 6,7-difluoro-1,4-dihydro-4-oxo-, methyl ester
• Methyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate

• Inchi： 1S/C11H7F2NO3/c1-17-11(16)9-4-10(15)5-2-6(12)7(13)3-8(5)14-9/h2-4H,1H3,(H,14,15)
• InChI Key： IAOJNGHTHOBUPV-UHFFFAOYSA-N
• SMILES： FC1C(=CC2C(C=C(C(=O)OC)NC=2C=1)=O)F

Computed Properties

• Exact Mass: 239.03939941g/mol
• Monoisotopic Mass: 239.03939941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.439±0.06 g/cm3(Predicted)
• Boiling Point: 338.1±42.0 °C(Predicted)
• pka: -0.53±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on Methyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate

Research Briefing on Methyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate (CAS: 1282252-23-6)

Methyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate (CAS: 1282252-23-6) is a fluorinated quinoline derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its role in the development of antimicrobial, anticancer, and anti-inflammatory agents, leveraging its ability to interact with specific biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways and biological activities of Methyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate. The study highlighted its efficacy as a precursor in the synthesis of quinolone-based antibiotics, demonstrating potent inhibitory effects against a range of Gram-positive and Gram-negative bacteria. The presence of fluorine atoms at the 6 and 7 positions was found to enhance the compound's binding affinity to bacterial DNA gyrase, a critical target for antibiotic action.

Another notable research effort, detailed in a 2024 preprint on bioRxiv, focused on the anticancer properties of this compound. The study revealed that Methyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate exhibits selective cytotoxicity against certain cancer cell lines, including those resistant to conventional chemotherapy. Mechanistic studies suggested that the compound induces apoptosis via the mitochondrial pathway, with minimal effects on normal cells. These findings underscore its potential as a scaffold for developing targeted cancer therapies.

Beyond its antimicrobial and anticancer applications, recent work has also explored the anti-inflammatory potential of Methyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate. A 2023 paper in European Journal of Medicinal Chemistry reported that the compound significantly reduces the production of pro-inflammatory cytokines in vitro, suggesting its utility in treating inflammatory disorders. The study attributed this activity to the modulation of NF-κB signaling, a key pathway in inflammation.

In summary, Methyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate (CAS: 1282252-23-6) represents a versatile and pharmacologically relevant molecule with broad applications in drug discovery. Its unique structural attributes and demonstrated biological activities make it a valuable candidate for further research and development. Future studies should focus on optimizing its pharmacokinetic properties and exploring its therapeutic potential in vivo.